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Compound of Interest

Compound Name: Ucf-101

Cat. No.: B1682684 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the dissolution and storage of the UCF-
101 inhibitor, a selective and competitive inhibitor of the pro-apoptotic protease Omi/HtrA2.

Adherence to these guidelines is crucial for maintaining the inhibitor's stability and ensuring the

reproducibility of experimental results.

Product Information
Product Name: UCF-101

Mechanism of Action: Selective inhibitor of the pro-apoptotic mitochondrial serine protease

Omi/HtrA2.[1][2]

Appearance: Light orange to dark orange powder.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for UCF-101 solubility and storage

stability.
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Parameter Value Source(s)

Solubility in DMSO
≥ 5 mg/mL (warming may be

required)
[1]

Solubility in DMF 20 mg/mL [3]

Storage of Solid Powder
-20°C (long-term), 0°C (short-

term), desiccated
[4]

Stability of Solid Powder ≥ 4 years at -20°C [3]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of UCF-101 in Dimethyl

Sulfoxide (DMSO).

Materials:

UCF-101 powder

Anhydrous/molecular sieve-dried DMSO

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Water bath or heating block (optional)

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial of UCF-101 powder to warm to room temperature before opening

to prevent condensation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/18174901/
https://www.researchgate.net/figure/Sample-frames-for-6-action-classes-of-UCF101_fig1_233815759
https://www.researchgate.net/figure/Effects-of-abrogation-of-Omi-HtrA2-by-UCF-101-A-or-Omi-HtrA2-shRNA-B-on-TJ-protein_fig4_331456116
https://www.researchgate.net/figure/Sample-frames-for-6-action-classes-of-UCF101_fig1_233815759
https://www.benchchem.com/product/b1682684?utm_src=pdf-body
https://www.benchchem.com/product/b1682684?utm_src=pdf-body
https://www.benchchem.com/product/b1682684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: Accurately weigh the desired amount of UCF-101 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the UCF-101 powder to

achieve a 10 mM concentration. The molecular weight of UCF-101 is approximately 495.51

g/mol .

Dissolution: Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, gentle warming in a water bath (37°C) for 5-10 minutes

can be applied.[1] Ensure the solution is clear before proceeding.

Aliquotting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes

in sterile polypropylene tubes. This minimizes freeze-thaw cycles which can degrade the

compound.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).

Preparation of Working Solutions
For in vitro experiments, the DMSO stock solution can be further diluted in the appropriate cell

culture medium to the final desired concentration. It is recommended to prepare the working

solution fresh for each experiment. Due to the potential for precipitation of organic compounds

in aqueous solutions, it is advisable to make intermediate dilutions in DMSO before the final

dilution in the aqueous buffer or medium.

For in vivo experiments, it is recommended to prepare the working solution fresh on the day of

use.

Mandatory Visualizations
Experimental Workflow: Dissolving and Storing UCF-101

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1682684?utm_src=pdf-body
https://www.benchchem.com/product/b1682684?utm_src=pdf-body
https://www.benchchem.com/product/b1682684?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18174901/
https://www.benchchem.com/product/b1682684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Dissolution

Storage

Start: Equilibrate UCF-101
 to Room Temperature

Weigh UCF-101 Powder

Add Anhydrous DMSO

Vortex Thoroughly

Check for Complete Dissolution

Gentle Warming (37°C)
 if Necessary

No

Aliquot into Single-Use Tubes

Yes

Store at -80°C
(up to 6 months)

Store at -20°C
(up to 1 month)

Click to download full resolution via product page

Caption: Workflow for dissolving and storing UCF-101 inhibitor.
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Signaling Pathway: Mechanism of Action of UCF-101
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Caption: Simplified signaling pathway of UCF-101.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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